Cas no 1805000-91-2 (2,5-Diamino-3-(difluoromethyl)pyridine-6-methanol)

• Product Name: 2,5-Diamino-3-(difluoromethyl)pyridine-6-methanol
• CAS No: 1805000-91-2
• MF: C₇H₉F₂N₃O
• MW: 189.162667989731
• CID: 4811685
• Update Time: 2025-10-29

2,5-Diamino-3-(difluoromethyl)pyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 2,5-Diamino-3-(difluoromethyl)pyridine-6-methanol

• Inchi： 1S/C7H9F2N3O/c8-6(9)3-1-4(10)5(2-13)12-7(3)11/h1,6,13H,2,10H2,(H2,11,12)
• InChI Key： KWVJSPJIEMMZBL-UHFFFAOYSA-N
• SMILES： FC(C1=C(N)N=C(CO)C(=C1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 0.1
• Topological Polar Surface Area: 85.2

Additional information on 2,5-Diamino-3-(difluoromethyl)pyridine-6-methanol

2,5-Diamino-3-(difluoromethyl)pyridine-6-methanol: A Comprehensive Overview

The compound CAS No. 1805000-91-2, also known as 2,5-Diamino-3-(difluoromethyl)pyridine-6-methanol, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential biological activities. In this article, we will delve into the structural properties, synthesis methods, pharmacological applications, and recent research findings associated with this compound.

The molecular structure of 2,5-Diamino-3-(difluoromethyl)pyridine-6-methanol is characterized by a pyridine ring with amino groups at positions 2 and 5, a difluoromethyl group at position 3, and a hydroxymethyl group at position 6. This configuration imparts the compound with unique electronic and steric properties, making it a valuable substrate for various chemical reactions. The presence of multiple functional groups—namely amino, hydroxyl, and difluoromethyl—provides versatility in its potential applications.

Recent studies have highlighted the importance of 2,5-Diamino-3-(difluoromethyl)pyridine-6-methanol in the development of novel pharmaceutical agents. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly those with anti-inflammatory and antioxidant properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in inflammatory pathways.

The synthesis of CAS No. 1805000-91-2 involves a multi-step process that typically begins with the preparation of the pyridine ring followed by sequential introduction of functional groups. Advanced synthetic techniques such as Suzuki coupling and nucleophilic substitution have been employed to achieve high yields and purity. These methods not only ensure the scalability of production but also pave the way for further modifications to tailor the compound's properties for specific applications.

In terms of pharmacological applications, 2,5-Diamino-3-(difluoromethyl)pyridine-6-methanol has shown promise in anticancer drug development. Preclinical studies indicate that certain derivatives of this compound can selectively target cancer cells while sparing healthy cells, suggesting a potential route for developing less toxic chemotherapy agents. Additionally, its ability to modulate cellular signaling pathways makes it a candidate for treating chronic diseases such as diabetes and neurodegenerative disorders.

The environmental impact and biodegradability of CAS No. 1805000-91-2 have also been subjects of recent research. Studies conducted under controlled laboratory conditions suggest that the compound undergoes rapid degradation under aerobic conditions, minimizing its ecological footprint. This finding is particularly relevant for industries seeking sustainable chemical solutions.

In conclusion, CAS No. 1805000-91-2, or 2,5-Diamino-3-(difluoromethyl)pyridine-6-methanol, represents a significant advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure, coupled with recent research findings, underscores its potential as a valuable tool in drug discovery and material science. As ongoing studies continue to unravel its full potential, this compound is poised to play an increasingly important role in addressing some of the most pressing challenges in modern medicine and industry.